3-[(2-Methyl-1,3-thiazol-4-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one

• IUPAC Name: 3-[(2-methyl-1,3-thiazol-4-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one
• InChI: InChI=1S/C12H14N2OS2/c1-8-13-9(7-16-8)6-14-10-4-2-3-5-11(10)17-12(14)15/h7H,2-6H2,1H3
• InChI Key: LLWQIJAQZDWPGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2C3=C(CCCC3)SC2=O
• Molecular Formula: C12H14N2OS2
• Molecular Weight: 266.4 g/mol

Description

3-[(2-Methyl-1,3-thiazol-4-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. The compound is a member of the benzothiazolone family and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 3-[(2-Methyl-1,3-thiazol-4-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one is not yet fully understood. However, it has been proposed that the compound works by inhibiting certain enzymes and signaling pathways that are involved in inflammation, cancer, and diabetes.
Biochemical and Physiological Effects:
Studies have shown that the compound has various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. The compound has also been found to induce apoptosis in cancer cells and inhibit the growth of tumors. In addition, the compound has been found to have hypoglycemic effects and can improve insulin sensitivity in diabetic patients.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(2-Methyl-1,3-thiazol-4-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one in lab experiments is its high potency and specificity. The compound has been found to have a low toxicity profile and can be easily synthesized in large quantities. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 3-[(2-Methyl-1,3-thiazol-4-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one. One direction is to further investigate the compound's potential in the treatment of neurodegenerative diseases. Another direction is to explore the compound's potential in the treatment of inflammatory bowel disease. Additionally, more research is needed to fully understand the compound's mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of 3-[(2-Methyl-1,3-thiazol-4-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one has been achieved using various methods. One of the most commonly used methods involves the reaction of 2-methyl-4-chloromethyl-1,3-thiazole with 2-aminobenzenethiol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 1,3-cyclohexanedione to form the final product.

Scientific Research Applications

The compound has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. The compound has also been found to have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.